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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B15620143

N6-Cyclohexyladenosine (CHA) Technical
Support Center

Welcome to the technical support center for N6-Cyclohexyladenosine (CHA). This resource is
designed to assist researchers, scientists, and drug development professionals in overcoming
common challenges related to the solubility of CHA in aqueous solutions during their
experiments.

Frequently Asked Questions (FAQs)

Q1: What is N6-Cyclohexyladenosine (CHA) and what is its primary mechanism of action?

Al: N6-Cyclohexyladenosine (CHA) is a selective and high-affinity agonist for the adenosine
Al receptor (A1R), with an EC50 of 8.2 nM.[1][2] ALR is a G protein-coupled receptor (GPCR)
that, upon activation, inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP
(cAMP) levels.[3] CHA has been shown to enhance the activation of the PISK/Akt/CREB/BDNF
signaling axis and is used in research related to neuroprotection, sleep induction, and
cardiovascular function.[1]

Q2: I am observing precipitation after adding my CHA stock solution to my aqueous cell culture
medium. What is the likely cause?
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A2: Precipitation of CHA in aqueous solutions is a common issue due to its limited water
solubility. The most likely cause is that the concentration of CHA in the final aqueous solution
exceeds its solubility limit. This can be exacerbated by "solvent shock," where the rapid dilution
of a concentrated organic stock (like DMSO) into an aqueous medium causes the compound to
crash out of solution. Other contributing factors can include the pH of the medium, temperature
shifts, and interactions with other media components.[4][5]

Q3: What is the maximum recommended final concentration of DMSO in cell culture media?

A3: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture
medium should generally be kept below 0.5%.[4] However, the tolerance to DMSO can vary
significantly between different cell lines. It is crucial to perform a vehicle control experiment to
determine the maximum tolerable DMSO concentration for your specific cell line.[4]

Q4: How should | store my solid CHA and prepared stock solutions?

A4: Solid N6-Cyclohexyladenosine should be stored at -20°C for long-term stability (months
to years).[6] Once prepared, stock solutions in solvents like DMSO should be aliquoted into
single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[1][7] At
-80°C, the solution can be stable for up to 2 years, while at -20°C, it is typically stable for up to
1 year.[1][2]

Troubleshooting Guide: CHA Precipitation in
Aqueous Solutions

If you are encountering precipitation of N6-Cyclohexyladenosine in your aqueous
experimental solutions, follow this step-by-step troubleshooting guide.

Step 1: Verify Your Stock Solution

e Observation: Check your concentrated CHA stock solution (e.g., in DMSO). Is it clear, or is
there visible precipitate?

o Action: If the stock solution has precipitated, gently warm it in a 37°C water bath and vortex
or sonicate until the compound is fully redissolved.[2][5] Always allow the vial to return to
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room temperature before opening to avoid moisture condensation.[7] If it does not

redissolve, prepare a fresh stock solution.

Step 2: Optimize the Dilution Procedure

e Problem: Adding a cold, concentrated stock solution directly to a large volume of agueous

media can cause the compound to precipitate immediately.

e Protocol:

Pre-warm your cell culture medium or aqueous buffer to 37°C.[5]

Instead of a single large dilution, perform a serial dilution. First, dilute the CHA stock into a

smaller volume of pre-warmed media.

Add the CHA stock solution drop-wise to the pre-warmed medium while gently swirling or
vortexing.[5] This rapid mixing helps to disperse the compound quickly and avoid localized

high concentrations.[4]

Use the freshly prepared CHA-containing medium immediately to minimize the risk of

precipitation over time.[2]

Step 3: Adjust Final Concentration and Solvent System

e Problem: The desired final concentration of CHA may be too high for the aqueous

environment, even with a low DMSO concentration.

e Solutions:

[e]

Lower the CHA Concentration: Test a lower final working concentration of CHA.

Use Solubility Enhancers: For in vivo or other specific applications, co-solvents and
solubility enhancers can be used. A common formulation includes PEG300, Tween-80,
and saline in addition to DMSO.[1][2]

Serum: If your experiment allows, the presence of serum in the cell culture medium can
help to keep hydrophobic compounds in solution, as proteins like albumin can bind to the

compound.[4]
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Quantitative Data Summary

The solubility of N6-Cyclohexyladenosine can vary depending on the solvent and the specific
batch of the compound. The following tables summarize the available solubility data.

Table 1: Solubility in Organic Solvents

Maximum Maximum

Solvent Concentration Concentration Source(s)
(mg/mL) (mM)

DMSO > 100 mg/mL >286.22 mM [1]

DMSO 99 mg/mL 283.36 mM [2]

DMSO 5 mg/mL 14.31 mM [8]

Ethanol 20 mM 6.99 mg/mL

Ethanol 3 mg/mL 8.59 mM [8]

DMF 20 mg/mL 57.24 mM [8]

Note: The molecular weight of N6-Cyclohexyladenosine is approximately 349.38 g/mol . ">"
indicates that the compound is soluble at that concentration, but the saturation point was not
determined.

Table 2: Solubility in Aqueous-Based Solutions and Formulations
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Maximum Maximum
Solvent System Concentration Concentration Source(s)
(mg/mL) (mM)

10% DMSO + 40%
PEG300 + 5% Tween 3.3 mg/mL 9.45 mM [2]
80 + 45% Saline

DMSO:PBS (pH 7.2)

0.14 mg/mL 0.40 mM [8]
(1:6)

DMF:PBS (pH 7.2)

0.5 mg/mL 1.43 mM [8]
(1:2)

Experimental Protocols & Visualizations

Protocol: Preparation of a 10 mM CHA Stock Solution in
DMSO

Weigh the Compound: Accurately weigh out the desired amount of solid N6-
Cyclohexyladenosine powder. For example, to make 1 mL of a 10 mM solution, you would
need 3.49 mg (Molecular Weight = 349.38 g/mol ).

Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO. For the example
above, add 1 mL of DMSO.

Dissolve: Vortex the solution thoroughly. If necessary, gently warm the vial in a 37°C water
bath or sonicate to ensure the compound is completely dissolved.[2] Visually inspect the
solution to confirm there are no solid particles.

Sterilization (Optional): For cell culture applications, sterilize the stock solution by passing it
through a 0.22 pm syringe filter.

Storage: Aliquot the stock solution into sterile, single-use tubes and store at -20°C or -80°C.

[1]
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Workflow for Preparing CHA Stock Solution

Preparation

1. Weigh solid CHA

:

2. Add anhydrous DMSO

:

3. Vortex / Sonicate / Warm to dissolve

:

4. Sterilize with 0.22 um filter

:

5. Aliquot into single-use tubes

:

6. Store at -20°C or -80°C

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting CHA Precipitation in Aqueous Media

Stock Solution Issue

Warm and vortex/sonicate to redissolve stock

"

‘/No Success Fails

Is the concentrated stock solution clear? |<¢—— If not soluble, prepare fresh stock

Precipitate observed after adding CHA to aqueous media

'Yes

Dilution Issue

Pre-warm media to 37°C

Add stock drop-wise with rapid mixing

Consider serial dilution

Issue Resolved Precipitation persists
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Simplified Adenosine A1 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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